Cas no 253-38-3 (1H-2-Benzothiopyran(7CI,8CI,9CI))
253-38-3 structure
Product Name:1H-2-Benzothiopyran(7CI,8CI,9CI)
1H-2-Benzothiopyran(7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzothiopyran(7CI,8CI,9CI)
- 1H-isothiochromene
- AC1L7ZTO
- CTK1A7517
- Isothiochromen
- Isothiochromene
- NSC261561
- SureCN87613
- 253-38-3
- DTXSID00312771
- SCHEMBL87613
- AKOS006372252
- NSC-261561
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- Inchi： 1S/C9H8S/c1-2-4-9-7-10-6-5-8(9)3-1/h1-6H,7H2
- InChI Key： HCKPQVQJKBSTHP-UHFFFAOYSA-N
- SMILES： S1C=CC2C=CC=CC=2C1
Computed Properties
- Exact Mass: 148.03474
- Monoisotopic Mass: 148.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.148
- Boiling Point: 282.6°Cat760mmHg
- Flash Point: 124.8°C
- Refractive Index: 1.634
- PSA: 0
- LogP: 2.90410
1H-2-Benzothiopyran(7CI,8CI,9CI) Related Literature
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1. Reactions of 1H-2-benzothiopyran 2-oxides with active methylene compounds: a novel ring contraction of 1-aryl derivatives to benzo[c]thiophenes. X-Ray molecular structure of 1-(2,2-diacetylvinyl)-3-phenylbenzo[c]thiopheneMikio Hori,Tadashi Kataoka,Hiroshi Shimizu,Junko Hongo,Masaru Kido J. Chem. Soc. Perkin Trans. 1 1989 1611
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2. Polar cycloaddition of 2-benzothiopyrylium salts with conjugated dienesHiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka,Mikio Hori,Osamu Muraoka J. Chem. Soc. Perkin Trans. 1 1994 3129
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3. Synthesis and properties of methyl 3,4-dihydro-4-oxo-1H-2-benzothiopyran-3-carboxylate and related thiopyrano-compoundsRichard M. Scrowston,David C. Shaw J. Chem. Soc. Perkin Trans. 1 1976 749
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Zhu-Zhu Zhang,Cai-Ling Sun,Xiao-Hong Zhang,Xing-Guo Zhang Org. Biomol. Chem. 2021 19 10174
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5. Ring transformation of the adducts of the polar cycloadditions of 2-benzothiopyrylium saltsHiroshi Shimizu,Shojiro Miyazaki,Tadashi Kataoka,Mikio Hori J. Chem. Soc. Perkin Trans. 1 1995 1583
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